Cas no 1804680-78-1 (Methyl 2-amino-3-(difluoromethyl)-6-hydroxypyridine-4-acetate)

• Product Name: Methyl 2-amino-3-(difluoromethyl)-6-hydroxypyridine-4-acetate
• CAS No: 1804680-78-1
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4916047
• Update Time: 2025-06-13

Methyl 2-amino-3-(difluoromethyl)-6-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-(difluoromethyl)-6-hydroxypyridine-4-acetate

• Inchi： 1S/C9H10F2N2O3/c1-16-6(15)3-4-2-5(14)13-9(12)7(4)8(10)11/h2,8H,3H2,1H3,(H3,12,13,14)
• InChI Key： GGFPUIOGGWOYQT-UHFFFAOYSA-N
• SMILES： FC(C1=C(N)NC(C=C1CC(=O)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 388
• XLogP3: -0.8
• Topological Polar Surface Area: 81.4

Additional information on Methyl 2-amino-3-(difluoromethyl)-6-hydroxypyridine-4-acetate

Recent Advances in the Study of Methyl 2-amino-3-(difluoromethyl)-6-hydroxypyridine-4-acetate (CAS: 1804680-78-1)

The compound Methyl 2-amino-3-(difluoromethyl)-6-hydroxypyridine-4-acetate (CAS: 1804680-78-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethyl and hydroxypyridine moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacokinetic properties.

One of the key findings from the latest research is the compound's ability to modulate specific enzymatic pathways involved in inflammatory responses. In vitro studies have demonstrated that Methyl 2-amino-3-(difluoromethyl)-6-hydroxypyridine-4-acetate exhibits potent inhibitory effects on pro-inflammatory cytokines, suggesting its potential as a novel anti-inflammatory agent. Furthermore, its difluoromethyl group has been shown to enhance metabolic stability, thereby improving its bioavailability and therapeutic efficacy.

Another area of interest is the compound's role in cancer therapy. Preliminary studies indicate that it may act as a selective inhibitor of certain kinases that are overexpressed in various cancer types. Researchers have employed advanced computational modeling and high-throughput screening techniques to identify the optimal structural modifications for enhancing its binding affinity and selectivity. These efforts have led to the development of several derivatives with improved pharmacological profiles.

The synthesis of Methyl 2-amino-3-(difluoromethyl)-6-hydroxypyridine-4-acetate has also been a focal point of recent investigations. Novel synthetic routes have been proposed to increase yield and reduce production costs. For instance, a recent study published in the Journal of Medicinal Chemistry detailed a streamlined, multi-step synthesis that utilizes readily available starting materials and mild reaction conditions. This advancement is expected to facilitate large-scale production and further preclinical evaluation.

In addition to its therapeutic potential, the compound's safety profile has been under scrutiny. Toxicological studies conducted in animal models have revealed a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further studies are warranted to assess long-term toxicity and potential drug-drug interactions.

In conclusion, Methyl 2-amino-3-(difluoromethyl)-6-hydroxypyridine-4-acetate represents a promising candidate for the development of new therapeutic agents. Its unique chemical structure and multifaceted biological activities make it a valuable subject of ongoing research. Future studies should focus on advancing its clinical translation, optimizing its formulation, and exploring its potential in combination therapies. The continued exploration of this compound is likely to yield significant contributions to the fields of chemical biology and pharmaceutical sciences.